Cas no 67845-28-7 (2-Methyl-6-propoxypyrazine)

• Product Name: 2-Methyl-6-propoxypyrazine
• CAS No: 67845-28-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD00009780
• CID: 517217
• PubChem ID: 100240
• Update Time: 2025-05-21

2-Methyl-6-propoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-propoxypyrazine
• 2-n-Propoxy-6-methylpyrazine
• 2-Methyl-6-propoxy-pyrazine
• Pyrazine,2-methyl-6-propoxy
• Pyrazine, 2-methyl-6-propoxy-
• NSC270073
• 2-Propoxy-6-methyl pyrazine
• 2-Methyl-6-propoxypyrazine #
• RSYNIAMYGDKFMO-UHFFFAOYSA-N
• FCH837261
• 0447AC
• OR41146
• AK113460
• AX8077127
• InChI=1/C8H12N2O/c1
• AKOS006283052
• A915467
• NSC 270073
• 67845-28-7
• InChI=1/C8H12N2O/c1-3-4-11-8-6-9-5-7(2)10-8/h5-6H,3-4H2,1-2H
• C76147
• DS-6278
• FT-0641142
• CS-0132149
• NS00055597
• EINECS 267-306-6
• DTXSID2070685
• MFCD00009780
• M26K93R32M
• SCHEMBL2491035
• NSC-270073
• DTXCID2045109
• Pyrazine,2-methyl-6-propoxy; 2-Methyl-6-propoxy-pyrazine; 2-n-Propoxy-6-methylpyrazine
• DB-055069

• MDL： MFCD00009780
• Inchi： 1S/C8H12N2O/c1-3-4-11-8-6-9-5-7(2)10-8/h5-6H,3-4H2,1-2H3
• InChI Key： RSYNIAMYGDKFMO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)CCC

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.02
• Boiling Point: 211.9°Cat760mmHg
• Flash Point: 75°C
• Refractive Index: 1.491
• PSA: 35.01000
• LogP: 1.57380

2-Methyl-6-propoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Methyl-6-propoxypyrazine

2-Methyl-6-propoxypyrazine: A Comprehensive Overview

2-Methyl-6-propoxypyrazine (CAS No. 67845-28-7) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various industries. This compound belongs to the pyrazine family, a class of organic compounds known for their aromaticity and versatility in chemical synthesis. The pyrazine ring structure forms the core of this molecule, with substituents at the 2 and 6 positions contributing to its distinct chemical behavior.

The methyl group at the 2-position and the propoxy group at the 6-position play crucial roles in determining the physical and chemical properties of 2-Methyl-6-propoxypyrazine. These substituents influence the compound's solubility, stability, and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable advancements involving 2-Methyl-6-propoxypyrazine is its role in the development of novel agrochemicals. Researchers have explored its ability to act as a precursor for herbicides and fungicides, leveraging its structural flexibility to design compounds with enhanced efficacy and reduced environmental impact. For instance, a study published in *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of this compound exhibit potent antifungal activity against plant pathogens, making them promising candidates for crop protection.

In addition to its agricultural applications, 2-Methyl-6-propoxypyrazine has also found utility in the pharmaceutical sector. Its ability to serve as an intermediate in the synthesis of bioactive compounds has been extensively studied. A recent paper in *Organic Process Research & Development* reported on its use as a key intermediate in the production of a novel anti-inflammatory drug. The compound's unique reactivity allows for efficient synthesis pathways, reducing production costs and improving scalability.

The synthesis of 2-Methyl-6-propoxypyrazine typically involves multi-step reactions, often starting from simpler pyrazine derivatives. One common approach is the nucleophilic substitution reaction, where appropriate substituents are introduced onto the pyrazine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, minimizing byproduct formation and enhancing yield.

From an environmental standpoint, understanding the fate and transport of 2-Methyl-6-propoxypyrazine is critical for assessing its potential impact on ecosystems. Studies conducted by environmental chemists have shown that this compound exhibits moderate persistence in soil and water systems under certain conditions. However, further research is needed to fully characterize its degradation pathways and bioaccumulation potential.

In conclusion, 2-Methyl-6-propoxypyrazine (CAS No. 67845-28-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties make it an invaluable tool in organic synthesis, particularly for developing innovative solutions in agriculture and medicine. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry.